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Compound of Interest

Compound Name: Cortisone-13C3

Cat. No.: B12053638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Cortisone-13C3, an

isotopically labeled form of cortisone used as an internal standard in quantitative analysis by

Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or

Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The incorporation of stable isotopes

like 13C does not alter the chemical properties of the molecule, making it an ideal tracer for

metabolic studies and pharmacokinetic research.[2]

Compound Identification and Properties
Cortisone-13C3 is a stable, non-radioactive isotopically labeled version of cortisone. The 13C

isotopes are typically incorporated at specific positions within the cortisone molecule.
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Identifier Value

Product Name Cortisone-13C3

Synonyms Cortisone (2,3,4-13C3)

Chemical Formula 13C3C18H28O5

Molecular Weight 363.42 g/mol [3]

CAS Number (Labeled) 2350278-95-2[3]

CAS Number (Unlabeled) 53-06-5

Isotopic Purity Typically ≥98 atom % 13C

Chemical Purity Typically ≥97%

Hazard Identification and Safety Precautions
Cortisone-13C3 is most commonly supplied as a solution in methanol, which is a highly

flammable and toxic solvent. Therefore, the primary hazards are associated with the solvent.

GHS Hazard Classification (for solution in Methanol):
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor.

Acute Toxicity (Oral) 3 H301: Toxic if swallowed.

Acute Toxicity (Dermal) 3
H311: Toxic in contact with

skin.

Acute Toxicity (Inhalation) 3 H331: Toxic if inhaled.

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)
1

H370: Causes damage to

organs (eyes, central nervous

system).

Signal Word: Danger

Hazard Pictograms:

GHS02 (Flame), GHS06 (Skull and Crossbones), GHS08 (Health Hazard)

Precautionary Statements:

A comprehensive list of precautionary statements can be found in the product's Safety Data

Sheet (SDS). Key precautions include:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
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P302 + P352 + P312: IF ON SKIN: Wash with plenty of soap and water. Call a POISON

CENTER or doctor/physician if you feel unwell.

P304 + P340 + P311: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER or doctor/physician.

P403 + P235: Store in a well-ventilated place. Keep cool.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Cortisone-13C3 and

ensure the safety of laboratory personnel.

Parameter Guideline

Storage Temperature Store in a freezer at -20°C.

Storage Conditions
Keep container tightly closed. Protect from light,

air, and moisture.

Shipping Often shipped on dry ice.

Handling

Handle in a well-ventilated area, preferably in a

fume hood. Ground/bond container and

receiving equipment to prevent static discharge.

Use only non-sparking tools.

Experimental Protocols: General Guidelines for
Handling Isotopically Labeled Steroids
While specific experimental protocols will vary depending on the application, the following

provides a general workflow for handling isotopically labeled steroids like Cortisone-13C3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b12053638?utm_src=pdf-body
https://www.benchchem.com/product/b12053638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12053638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling and Use

Analysis

Waste Disposal

Receiving and
Verification

Store at -20°C

Equilibrate to
Room Temperature

Work in Fume Hood

Wear Appropriate PPE

Prepare Aliquots

Prepare Internal
Standard Solution

Collect Waste in
Designated Container

Spike Biological Samples

Sample Extraction
(e.g., SPE, LLE)

LC-MS/MS or GC-MS
Analysis

Data Processing and
Quantification

Dispose According to
Institutional Guidelines

Click to download full resolution via product page

General workflow for handling isotopically labeled steroids.
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Detailed Methodologies
1. Receiving and Storage:

Upon receipt, verify the product integrity and that the correct compound has been delivered.

Immediately transfer the product to a freezer set at -20°C for storage.

2. Preparation of Stock Solutions:

Before opening, allow the vial to equilibrate to room temperature to prevent condensation.

Work in a chemical fume hood and wear appropriate personal protective equipment (PPE),

including safety glasses, a lab coat, and chemical-resistant gloves.

If the compound is in solid form, carefully weigh the required amount using an analytical

balance.

Dissolve the compound in a suitable solvent (e.g., methanol, acetonitrile) to a known

concentration. The product is often supplied as a 100 µg/mL solution in methanol.

3. Sample Preparation for Analysis (Example: Steroid Extraction from Serum):

Sample Pre-treatment: To a known volume of serum (e.g., 300 µL), add a precise volume of

the Cortisone-13C3 internal standard solution (e.g., 25 µL).

Extraction: Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate

the steroids from the biological matrix.

Drying: Evaporate the solvent from the extracted sample under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried extract in a suitable solvent for the analytical

instrument.

Logical Relationships in Safety Handling
The following diagram illustrates the logical flow of safety considerations when working with

Cortisone-13C3.
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Logical flow of safety procedures for Cortisone-13C3.
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First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.

Exposure Route First Aid Measures

Inhalation
Remove person to fresh air and keep

comfortable for breathing. Call a physician.

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical

advice/attention.

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

physician immediately.

Disposal Considerations
Dispose of Cortisone-13C3 and any contaminated materials in accordance with local, state,

and federal regulations. Waste materials should be treated as hazardous chemical waste.

This technical guide is intended to provide essential safety and handling information. Always

refer to the specific Safety Data Sheet (SDS) provided by the manufacturer for the most

detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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